molecular formula C12H11NO3 B1585864 Ethyl 3-(4-cyanophenyl)-3-oxopropanoate CAS No. 49744-93-6

Ethyl 3-(4-cyanophenyl)-3-oxopropanoate

Cat. No. B1585864
CAS RN: 49744-93-6
M. Wt: 217.22 g/mol
InChI Key: ITKQVWKZLCNILF-UHFFFAOYSA-N
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Description

Ethyl 3-(4-cyanophenyl)-3-oxopropanoate is an organic compound with the molecular formula C12H11NO3 . It is a light yellow to yellow to orange powder to crystal .


Physical And Chemical Properties Analysis

Ethyl 3-(4-cyanophenyl)-3-oxopropanoate is a solid at 20°C . It has a melting point of 65.0 to 69.0 °C and a boiling point of 140 °C/0.1 mmHg .

Scientific Research Applications

1. Use in Synthetic Thiophene Therapeutics

  • Summary of Application: Thiophene and its substituted derivatives are a class of heterocyclic compounds that have diverse applications in medicinal chemistry and material science . They possess a wide range of therapeutic properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

2. Use in Catalytic Mitsunobu Reactions

  • Summary of Application: Ethyl 2-arylhydrazinecarboxylates, which can be derived from “Ethyl 3-(4-cyanophenyl)-3-oxopropanoate”, can work as organocatalysts for Mitsunobu reactions . These reactions are widely used for the substitution of hydroxyl groups or inversion of the stereochemistry of secondary alcohols .
  • Methods of Application: The catalysts provide ethyl 2-arylazocarboxylates through aerobic oxidation with a catalytic amount of iron phthalocyanine . The reactivity of the catalytic Mitsunobu reaction was improved through strict optimization of the reaction conditions .
  • Results or Outcomes: The use of atmospheric oxygen as a sacrificial oxidative agent along with the iron catalyst is convenient and safe from the viewpoint of green chemistry . In addition, thermal analysis of the developed Mitsunobu reagents supports sufficient thermal stability compared with typical azo reagents such as diethyl azodicarboxylate (DEAD) .

Safety And Hazards

Ethyl 3-(4-cyanophenyl)-3-oxopropanoate is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, washing skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .

properties

IUPAC Name

ethyl 3-(4-cyanophenyl)-3-oxopropanoate
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InChI

InChI=1S/C12H11NO3/c1-2-16-12(15)7-11(14)10-5-3-9(8-13)4-6-10/h3-6H,2,7H2,1H3
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InChI Key

ITKQVWKZLCNILF-UHFFFAOYSA-N
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Canonical SMILES

CCOC(=O)CC(=O)C1=CC=C(C=C1)C#N
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Molecular Formula

C12H11NO3
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DSSTOX Substance ID

DTXSID30374100
Record name ethyl 3-(4-cyanophenyl)-3-oxopropanoate
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Molecular Weight

217.22 g/mol
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Product Name

Ethyl 3-(4-cyanophenyl)-3-oxopropanoate

CAS RN

49744-93-6
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Retrosynthesis Analysis

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Citations

For This Compound
3
Citations
J Chen, D Joseph, Y Xia, S Lee - The Journal of Organic …, 2021 - ACS Publications
Activated primary, secondary, and tertiary amides were coupled with enolizable esters in the presence of LiHMDS to obtain good yields of β-ketoesters at room temperature. Notably, …
Number of citations: 14 pubs.acs.org
HH Majed - 2020 - ro.uow.edu.au
Before the discovery of antibiotics, bacterial infections were a major cause of human death and suffering. The latter half of the 20th saw the the ‘Golden Era’of antibiotic discovery, where …
Number of citations: 0 ro.uow.edu.au
S Korsager, DU Nielsen, RH Taaning… - Angewandte Chemie …, 2013 - Wiley Online Library
New tricks for an old dog: The Pd-catalyzed carbonylative α-arylation of monoethyl potassium malonates with aryl bromides and reactive aryl chlorides provides a simple and direct …
Number of citations: 49 onlinelibrary.wiley.com

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